Cas no 302561-09-7 (Propyl 2-Amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: Propyl 2-Amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 302561-09-7
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• MDL: MFCD00449584
• CID: 299249
• PubChem ID: 3773440
• Update Time: 2025-04-19

Propyl 2-Amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Propyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• Benzo[b]thiophene-3-carboxylicacid, 2-amino-4,5,6,7-tetrahydro-, propyl ester
• Propyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• HMS1548F06
• VS-05152
• 302561-09-7
• DTXSID90396227
• 2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid propyl ester
• Benzo[b]thiophene-3-carboxylic acid, 2-amino-4,5,6,7-tetrahydro-, propyl ester
• MFCD00449584
• CS-0240307
• TimTec1_005044
• FT-0715198
• Oprea1_117330
• EN300-227691
• AKOS000304041
• 2-AMINO-4,5,6,7-TETRAHYDRO-BENZO[ B ]THIOPHENE-3-CARBOXYLIC ACID PROPYL ESTER
• BBL016121
• propyl 2-amino-4,5,6,7-tetrahydrobenzothiophene-3-carboxylate
• DB-029162
• ALBB-001597
• STK348697
• Propyl 2-Amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• MDL： MFCD00449584
• Inchi： 1S/C12H17NO2S/c1-2-7-15-12(14)10-8-5-3-4-6-9(8)16-11(10)13/h2-7,13H2,1H3
• InChI Key： PADGJVHWIWPICX-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCCC)C2=C1CCCC2)N

Computed Properties

• Exact Mass: 239.09800
• Monoisotopic Mass: 239.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.203
• Boiling Point: 417°C at 760 mmHg
• Flash Point: 206°C
• Refractive Index: 1.585
• PSA: 80.56000
• LogP: 3.35710

Propyl 2-Amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT